Cas no 61466-47-5 (Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl)-)

• Product Name: Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl)-
• CAS No: 61466-47-5
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 478297
• PubChem ID: 1481828
• Update Time: 2025-10-22

Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl)-
• [1-(4-chlorophenyl)pyrazol-4-yl]-(2-hydroxyphenyl)methanone
• 61466-47-5
• CHEMBL1333570
• DTXSID10363234
• [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl)methanone
• 6W-0210
• [1-(4-chlorophenyl)-4-pyrazolyl]-(2-hydroxyphenyl)methanone
• AKOS005099298
• BDBM49924
• cid_1481828
• 2-[1-(4-chlorophenyl)-1H-pyrazole-4-carbonyl]phenol
• MLS000736437
• HMS2656C20
• SMR000338387

• Inchi： 1S/C16H11ClN2O2/c17-12-5-7-13(8-6-12)19-10-11(9-18-19)16(21)14-3-1-2-4-15(14)20/h1-10,20H
• InChI Key： IUHJXLFNKATJBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C=N1)C(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 298.05103
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Additional information on Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl)-

Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl) - A Comprehensive Overview

Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl), also known by its CAS number 61466-47-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The chemical structure of Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl) comprises a pyrazole ring fused with a methanone group. The pyrazole moiety is substituted with a 4-chlorophenyl group at position 1 and a 2-hydroxyphenyl group at position 4. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical reactions. The presence of hydroxyl and chlorine substituents further enhances its reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The pyrazole ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes compounds like Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl) promising candidates for drug development. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes.

In terms of synthesis, the compound can be prepared through various methods, including condensation reactions involving hydrazines and carbonyl compounds. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of pyrazole derivatives.

The physical properties of Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl) include a melting point of approximately 200°C and a solubility profile that makes it suitable for various analytical techniques. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

From an application standpoint, this compound has been utilized in the development of sensors for detecting environmental pollutants. Its ability to form coordination complexes with metal ions has been exploited in creating selective sensing platforms for heavy metals such as lead and mercury.

In conclusion, Methanone, [1-(4-chlorophenyl)-1H-pyrazol-4-yl](2-hydroxyphenyl) (CAS No: 61466-47-5) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, reactivity, and biological activity make it a valuable tool for researchers in these fields. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.